2-methyl-4-(1H-pyrazol-1-yl)-6-(4-((4-(trifluoromethoxy)phenyl)sulfonyl)piperazin-1-yl)pyrimidine

• IUPAC Name: 2-methyl-4-pyrazol-1-yl-6-[4-[4-(trifluoromethoxy)phenyl]sulfonylpiperazin-1-yl]pyrimidine
• InChI: InChI=1S/C19H19F3N6O3S/c1-14-24-17(13-18(25-14)28-8-2-7-23-28)26-9-11-27(12-10-26)32(29,30)16-5-3-15(4-6-16)31-19(20,21)22/h2-8,13H,9-12H2,1H3
• InChI Key: QEJAANAYXSXVFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F)N4C=CC=N4
• Molecular Formula: C19H19F3N6O3S
• Molecular Weight: 468.5 g/mol

Description

2-methyl-4-(1H-pyrazol-1-yl)-6-(4-((4-(trifluoromethoxy)phenyl)sulfonyl)piperazin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C19H19F3N6O3S and its molecular weight is 468.46. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Antiproliferative Activity

• Synthetic Routes and Derivatives : Studies have demonstrated the synthesis of novel heterocyclic compounds incorporating pyrazole, pyrimidine, and piperazine moieties. These compounds were synthesized through intramolecular cyclization and nucleophilic substitution reactions, showcasing the versatility of heterocyclic chemistry in creating diverse bioactive molecules (Ho & Suen, 2013), (Mallesha et al., 2012).
• Antiproliferative Effects : Derivatives of pyrazolo[1,5-a]pyrimidines have shown antiproliferative activity against human cancer cell lines, highlighting their potential as anticancer agents. These findings suggest the relevance of such compounds in developing therapeutic strategies for cancer treatment (Mallesha et al., 2012).

Antimicrobial and Insecticidal Applications

• Antimicrobial Activity : Novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing sulfonyl moieties have been synthesized, with some demonstrating antimicrobial activity. These findings underline the potential of heterocyclic compounds in addressing microbial resistance and developing new antimicrobial agents (Ammar et al., 2004).
• Insecticidal Agents : Research into sulfonylamine thiazole derivatives as potential insecticidal agents against the cotton leafworm has provided valuable insights into the use of heterocyclic compounds in agricultural pest management. This research underscores the utility of chemical synthesis in creating novel compounds for pest control (Soliman et al., 2020).